Cas no 1216025-40-9 (2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid)

• Product Name: 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid
• CAS No: 1216025-40-9
• MF: C₆H₄F₃N₃O₃S
• MW: 255.174469947815
• CID: 5907645
• PubChem ID: 82058139
• Update Time: 2025-05-26

2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid
• EN300-7108705
• 1216025-40-9
• 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid

• Inchi： 1S/C6H4F3N3O3S/c7-6(8,9)4(15)10-5-12-11-2(16-5)1-3(13)14/h1H2,(H,13,14)(H,10,12,15)
• InChI Key： YCVUOMVSVBPMAI-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 254.99254666g/mol
• Monoisotopic Mass: 254.99254666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 120Ų

Additional information on 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid

Introduction to 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic Acid (CAS No. 1216025-40-9)

2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid (CAS No. 1216025-40-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoroacetamido group and a thiadiazole ring, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid consists of a central thiadiazole ring linked to an acetic acid moiety through a carbon atom. The trifluoroacetamido group attached to the thiadiazole ring imparts specific chemical and biological properties that are crucial for its potential therapeutic uses. The presence of the trifluoroacetamido group enhances the compound's lipophilicity and stability, which are essential for its pharmacological activity.

Recent studies have highlighted the potential of 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid in various biological systems. One of the key areas of interest is its antimicrobial activity. Research has shown that this compound exhibits potent inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant infections.

In addition to its antimicrobial properties, 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid have also been studied in detail. In vitro and in vivo experiments have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The half-life of the compound is moderate, allowing for once-daily dosing regimens in potential therapeutic applications.

Toxicity studies on 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid have indicated that it is generally well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical toxicity studies conducted in rodents and non-human primates. However, further research is needed to fully understand its safety profile in humans.

The potential applications of 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid extend beyond its antimicrobial and anti-inflammatory properties. Recent studies have explored its use as a potential anticancer agent. Preliminary data suggest that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. While more research is needed to confirm these findings, they open up exciting possibilities for the development of new cancer therapies.

In conclusion, 2-[5-(Trifluoroacetamido)-1,3,4-thiadiazol-2-yl]acetic acid (CAS No. 1216025-40-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in various fields.